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Compound of Interest

Compound Name: AK-968-11563024

Cat. No.: B15566333

This document provides comprehensive procedures for the safe and compliant disposal of the
chemical substance identified as AK-968-11563024. As the precise hazardous characteristics
of this substance are not universally defined, it must be treated as a potentially hazardous and
unknown chemical. These procedures are designed to ensure the safety of laboratory
personnel and compliance with environmental regulations.

Immediate Safety Precautions

In the absence of specific data for AK-968-11563024, it is imperative to handle this substance
with the utmost caution. Assume the substance is hazardous. Laboratory personnel should
treat all waste chemical solids, liquids, or containerized gases as hazardous unless a specific
chemical waste has been confirmed to be non-hazardous by the institutional Environmental
Health & Safety (EHS) office.[1] Spilled chemicals and any materials used for cleanup should
also be disposed of as hazardous waste.[1]

Waste Characterization and Identification

Federal, state, and local regulations prohibit the transportation, storage, or disposal of wastes
with unknown identities.[2] Therefore, the first critical step is to characterize the waste.

Experimental Protocol for Preliminary Waste Characterization:

 Information Gathering:
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o Consult laboratory notebooks and inventory records to identify the process that generated
the waste.

o Interview personnel who worked with substance AK-968-11563024 to gather any known
information about its properties.[2][3]

o Review project proposals and synthesis records related to the substance.

e Physical Characterization:

o Visually inspect the waste. Note its physical state (solid, liquid, gas), color, and
consistency.

o If safe to do so in a controlled environment (i.e., under a fume hood), cautiously note any
distinct odors.

e Chemical Characterization (to be performed by trained personnel):

o pH Test: For aqueous solutions, use a calibrated pH meter or pH strips to determine
corrosivity. A pH of < 2 or 2 12.5 indicates a corrosive hazardous waste.[4]

o Compatibility Testing: Before bulking any waste, perform a small-scale compatibility test to
check for adverse reactions such as heat generation, gas evolution, or precipitation.

o Further Analysis: If the identity of the waste cannot be determined, it must be labeled as
"Unknown" and submitted for formal analysis. This process can be costly, often exceeding
$1,000 per sample, and will be charged to the generating department.[2]

Waste Segregation

Proper segregation of chemical waste is crucial to prevent dangerous reactions.[1][5]
Incompatible wastes must be stored separately, using different cabinets, hoods, or secondary
containment.[1][6]

General Segregation Guidelines:

e Acids and Bases: Store separately.[7]
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e Oxidizers: Keep away from flammable and organic materials.[7]

e Halogenated vs. Non-halogenated Solvents: Collect in separate containers, as disposal
costs for halogenated solvents are typically higher.[6]

e Agueous vs. Organic Waste: Collect aqueous waste separately from organic solvent waste.

(8]
Waste Containerization and Labeling

All chemical waste must be collected in appropriate, sealed containers.

o Container Selection: Use containers that are in good condition, leak-proof, and chemically
compatible with the waste.[5][9] Leave at least one inch of headspace in liquid containers to
allow for expansion.[7]

o Labeling: All waste containers must be clearly labeled as soon as waste is added.[1][10] The
label must include:

o The words "Hazardous Waste".[7][10]

o

The full chemical name(s) of the contents (no formulas or abbreviations).[9][11]

[¢]

The approximate percentage or volume of each component.[9][12]

[¢]

The date accumulation started.[10][12]

[e]

The name and contact information of the Principal Investigator or responsible party.[10]

o

The specific hazard(s) (e.g., flammable, corrosive, toxic).[10]

If the identity of AK-968-11563024 cannot be determined, the container must be labeled with
"Unknown Chemical" and any available information about its potential hazards.[11]

Storage and Disposal Procedures

Waste must be stored in a designated Satellite Accumulation Area (SAA) at or near the point of
generation.[7][10][12]
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Storage Requirements:

e The SAA must be under the control of laboratory personnel and secured from unauthorized
access.[12]

« All liquid waste containers must be kept in secondary containment to prevent spills from
reaching drains.[1][5]

» Containers must remain closed at all times, except when adding waste.[1][5][9][12]

e The SAA should be inspected weekly for leaks or deteriorating containers.[7][9]

Disposal Request:

e Once a waste container is full, or if no more waste will be added, a pickup request must be
submitted to the institution's EHS department.[5][11]

» Do not dispose of hazardous chemicals down the drain, in regular trash, or by evaporation.

[1](5]6]

Parameter Guideline Source

Maximum Hazardous Waste
) 55 gallons [1][10]
Accumulation

Maximum Acutely Hazardous

1 quart 1][10
Waste q [11[10]

Minimum 1 inch or not filled
Container Headspace [71[12]
beyond the neck

Maximum Storage Time in SAA

Up to 1 year 7][10
(partially full) P Y 711201
Removal Time After Container o
) Within 3 calendar days [71[10]
is Full
Secondary Containment 110% of the largest container [10]
Capacity or 10% of total volume
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Disposal of Empty Containers

o Acutely Hazardous Waste Containers: Containers that held acutely hazardous waste must
be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as
hazardous waste.[1][8]

o Other Hazardous Waste Containers: Containers that held other hazardous waste should be
emptied of all contents, air-dried, and have their labels defaced before being discarded as
regular trash or recycled.[1][5]

Visual Workflow for Disposal of AK-968-11563024
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Figure 1. Decision Workflow for Chemical Waste Disposal
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Caption: Decision workflow for proper chemical waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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